Cas no 2228804-62-2 (1,1-difluoro-2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2228804-62-2
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5866056
• PubChem ID: 165850828
• Update Time: 2025-05-23

1,1-difluoro-2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-amine
• EN300-1959283
• 2228804-62-2
• 1,1-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C10H9F6N/c1-9(17,8(12)13)5-2-3-7(11)6(4-5)10(14,15)16/h2-4,8H,17H2,1H3
• InChI Key： XMJGRUYTFYUJBA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=C(C(F)(F)F)C=1)F)N)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-amine

Research Brief on 1,1-Difluoro-2-[4-Fluoro-3-(Trifluoromethyl)Phenyl]Propan-2-Amine (CAS: 2228804-62-2): Recent Advances and Applications

The compound 1,1-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-2-amine (CAS: 2228804-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The presence of multiple fluorine atoms in 1,1-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-2-amine makes it particularly valuable for the development of CNS-targeted therapeutics, including antidepressants and anxiolytics.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of 2228804-62-2 exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and the modulation of neurotransmitter systems. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological potential, advancements in the synthetic routes for 2228804-62-2 have been reported. A team at MIT developed a more efficient, scalable synthesis using continuous-flow chemistry, which reduces production costs and improves yield. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further optimization. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are crucial to unlocking the full potential of 1,1-difluoro-2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-2-amine in clinical applications.

In conclusion, 2228804-62-2 represents a versatile and promising scaffold in medicinal chemistry. Its unique fluorinated structure and demonstrated biological activity make it a focal point for future drug discovery efforts. Continued research into its mechanisms and applications will likely yield significant breakthroughs in the treatment of CNS disorders and beyond.